Ethyl 4-bromo-5-((2,4-dichlorobenzoyl)oxy)-2-formyl-7-methylbenzofuran-3-carboxylate

• IUPAC Name: ethyl 4-bromo-5-(2,4-dichlorobenzoyl)oxy-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C20H13BrCl2O6/c1-3-27-20(26)15-14(8-24)28-18-9(2)6-13(17(21)16(15)18)29-19(25)11-5-4-10(22)7-12(11)23/h4-8H,3H2,1-2H3
• InChI Key: BMCVTEPMYHAWMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C=C2C)OC(=O)C3=C(C=C(C=C3)Cl)Cl)Br)C=O
• Molecular Formula: C20H13BrCl2O6
• Molecular Weight: 500.1 g/mol

Description

Ethyl 4-bromo-5-((2,4-dichlorobenzoyl)oxy)-2-formyl-7-methylbenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C20H13BrCl2O6 and its molecular weight is 500.12. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

Photolysis of related ethyl ester compounds has been studied, revealing insights into carbene generation and its capture by nucleophiles, offering pathways for novel synthetic routes in organic chemistry (Ang, Prager, & Williams, 1995). Similarly, the bromination and subsequent reactions of ethyl esters with nucleophilic reagents to obtain bromomethyl derivatives indicate the versatility of these compounds in synthesizing pharmacologically active derivatives (Pevzner, 2003).

Pharmacological Intermediates

The transformation of ethyl ester compounds into pharmacologically active benzo[b]thiophen derivatives underscores their role as key intermediates in medicinal chemistry. These transformations enable the synthesis of compounds with potential therapeutic applications, highlighting the importance of such esters in drug discovery and development (Chapman, Clarke, Gore, & Sharma, 1971).

Advanced Materials and Photochemistry

Studies on ethyl ester compounds also delve into the realm of photochemistry, where photolysis in various solvents reveals competing pathways that could be harnessed for designing materials with specific properties or for understanding the mechanistic aspects of photochemical reactions (Ang & Prager, 1992). Furthermore, the synthesis of trifluoromethyl heterocycles from diazoketoesters exemplifies the potential of ethyl esters in generating diverse chemical structures, crucial for developing novel materials and chemicals with unique properties (Honey, Pasceri, Lewis, & Moody, 2012).